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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744

Solubility Profile of Bromopicrin: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopicrin, also known as tribromonitromethane (CBrsNO2), is a halogenated nitroalkane.
Understanding its solubility in various solvents is critical for its application in organic synthesis,
as a fumigant, and for researchers in the fields of toxicology and environmental science. This
technical guide provides a comprehensive overview of the solubility of bromopicrin in water
and common organic solvents, based on available scientific literature.

Physicochemical Properties of Bromopicrin

A summary of the key physicochemical properties of bromopicrin is presented in Table 1.

Table 1: Physicochemical Properties of Bromopicrin
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Property Value Reference
Molecular Formula CBrsNO2z [1]
Molecular Weight 297.73 g/mol [1]

Prismatic crystals or oily
Appearance o [2]
colorless liquid

Melting Point 10 °C [1]
Boiling Point 89-90 °C at 20 mmHg [1]
Density ~2.79 g/cm3 at 20 °C [3]

Solubility Data

The solubility of a compound is a fundamental property that dictates its behavior in various
chemical and biological systems. The following sections detail the solubility of bromopicrin in
aqueous and organic media.

Solubility in Water

Bromopicrin exhibits low solubility in water. The available quantitative data are summarized in
Table 2.

Table 2: Agqueous Solubility of Bromopicrin

Solubility Temperature Reference
<1 mg/mL 18 °C (64 °F) [2]14]
~1.5g/L 20 °C [3]

Solubility in Organic Solvents

While extensive quantitative data on the solubility of bromopicrin in a wide range of organic
solvents is limited in readily available literature, qualitative information and data for analogous
compounds provide valuable insights. A ChemicalBook entry for tribromonitromethane
indicates that it is slightly soluble in chloroform and ethyl acetate.[5]
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Furthermore, the structurally similar compound chloropicrin (trichloronitromethane) is described
as being quite soluble in typical organic solvents such as chloroform, acetone, and ethyl
acetate.[6] This suggests that bromopicrin is also likely to be soluble in these common organic
solvents. Additionally, the use of 60-70% ethanol to wash contaminated surfaces after a
bromopicrin spill implies its solubility in agueous ethanol solutions.[2][4]

Table 3: Qualitative Solubility of Bromopicrin in Organic Solvents

Solvent Solubility Referencellnference
Chloroform Slightly Soluble [5]

Ethyl Acetate Slightly Soluble [5]

Ethanol (60-70% aq.) Soluble [2][4]

Acetone Likely Soluble Inferred from Chloropicrin

data[6]

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of bromopicrin were not
found in the reviewed literature, general and widely accepted methodologies for determining
the solubility of solid organic compounds in various solvents can be applied. The following is a
generalized protocol based on the principles of the static equilibrium method.

General Experimental Protocol: Static Equilibrium
Method

This method involves preparing a saturated solution of the solute in the solvent of interest and
then determining the concentration of the solute in the solution at a constant temperature.

4.1.1. Materials and Equipment
o Bromopicrin (solute)

o Selected solvent (e.g., water, ethanol, acetone, chloroform)
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e Analytical balance

o Thermostatically controlled shaker or water bath

e Centrifuge

e Volumetric flasks and pipettes

o Syringe filters (chemically compatible with the solvent)

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, High-Performance
Liquid Chromatography (HPLC), Gas Chromatography (GC))

4.1.2. Procedure
o Preparation of a Saturated Solution:

o Add an excess amount of bromopicrin to a known volume of the solvent in a sealed
container (e.g., a screw-cap vial). The presence of undissolved solid is crucial to ensure
saturation.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can
range from several hours to days, depending on the solvent and the physical form of the
solute.

o Sample Collection and Preparation:

[¢]

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a
pipette. To avoid transferring any solid particles, it is advisable to use a syringe fitted with a
chemically resistant filter.

o Dilute the collected sample to a known volume with the same solvent to bring the
concentration within the linear range of the analytical method.
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¢ Quantification:

o Analyze the diluted sample using a pre-calibrated analytical instrument to determine the
concentration of bromopicrin.

» UV-Vis Spectrophotometry: If bromopicrin has a suitable chromophore, its
concentration can be determined by measuring its absorbance at a specific wavelength
and comparing it to a calibration curve.

» Chromatographic Methods (HPLC or GC): These methods are highly specific and
sensitive and can be used to separate bromopicrin from any potential impurities before
guantification. A calibration curve is prepared using standards of known concentrations.

o Calculation of Solubility:

o Calculate the concentration of bromopicrin in the original saturated solution by
accounting for the dilution factor.

o Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates a general workflow for the experimental determination of the
solubility of a solid compound in a solvent.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Add excess solute to solvent in a sealed vial

:

2. Equilibrate at constant temperature with agitation

:

3. Allow solid to settle

:

4. Withdraw and filter supernatant

:

5. Dilute the sample

:

6. Quantify concentration using an analytical method
(e.g., HPLC, GC, UV-Vis)

7. Calculate solubility

Click to download full resolution via product page

Caption: General workflow for solubility determination.

Conclusion

This technical guide has summarized the available information on the solubility of bromopicrin
in water and common organic solvents. While quantitative data for its aqueous solubility is
established, further experimental studies are required to precisely quantify its solubility in a
broader range of organic solvents. The provided general experimental protocol offers a robust
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framework for conducting such investigations, which will be invaluable for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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